Cas no 14211-53-1 (1,2-Naphthalenediol,1,2,3,4-tetrahydro-, (1R,2R)-rel-)

• Product Name: 1,2-Naphthalenediol,1,2,3,4-tetrahydro-, (1R,2R)-rel-
• CAS No: 14211-53-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 210387
• PubChem ID: 85699
• Update Time: 2025-04-19

1,2-Naphthalenediol,1,2,3,4-tetrahydro-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenediol,1,2,3,4-tetrahydro-, (1R,2R)-rel-
• 1,2,3,4-Tetrahydro-1,2-naphthalenediol
• rel-Tetralin-1β*,2α*-diol
• 1,2,3,4-Tetrahydro-1,2-naphthalenediol, (E)-
• trans-Tetralin-1,2-Diol
• tetrahydronaphthalene diol
• trans-1,2,3,4-Tetrahydro-1,2-naphthalenediol
• FT-0772231
• 1,2-Dihydroxytetralin
• 1,2,3,4-tetrahydronaphthalene-1,2-diol
• FT-0690830
• KMQJJAOZMONGLS-UHFFFAOYSA-N
• 1,2-Naphthalenediol, 1,2,3,4-tetrahydro-, (1R-cis)-
• 1,2-Naphthalenediol, 1,2,3,4-tetrahydro-, trans-
• 1,2-Naphthalenediol, 1,2,3,4-tetrahydro-
• FT-0773124
• DTXSID70931357
• 14211-53-1
• 1,2-Dihydroxy-1,2,3,4-tetrahydronaphthalene
• SCHEMBL4195494

• Inchi： 1S/C10H12O2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-4,9-12H,5-6H2
• InChI Key： KMQJJAOZMONGLS-UHFFFAOYSA-N
• SMILES： OC1CCC2C=CC=CC=2C1O

Computed Properties

• Exact Mass: 164.08373
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.26
• Boiling Point: 308.4°Cat760mmHg
• Flash Point: 151.7°C